Cas no 1211531-48-4 (2-(5-cyanopyridin-2-yl)acetic acid)

• Product Name: 2-(5-cyanopyridin-2-yl)acetic acid
• CAS No: 1211531-48-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4801381
• PubChem ID: 91437502
• Update Time: 2025-06-22

2-(5-cyanopyridin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyanopyridin-2-yl)acetic acid
• 2-Pyridineacetic acid, 5-cyano-
• 5-Cyanopyridine-2-acetic acid

• Inchi： 1S/C8H6N2O2/c9-4-6-1-2-7(10-5-6)3-8(11)12/h1-2,5H,3H2,(H,11,12)
• InChI Key： UJABRARBVZMEML-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• XLogP3: 0.1
• Topological Polar Surface Area: 74

Additional information on 2-(5-cyanopyridin-2-yl)acetic acid

2-(5-Cyanopyridin-2-yl)acetic Acid: A Comprehensive Overview

2-(5-Cyanopyridin-2-yl)acetic acid, identified by the CAS number 1211531-48-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(5-cyanopyridin-2-yl)acetic acid consists of a pyridine ring substituted with a cyano group at the 5-position and an acetic acid moiety at the 2-position. This configuration imparts the compound with distinct electronic properties, which are crucial for its biological activity. The compound's ability to interact with various biomolecules, such as enzymes and receptors, has been extensively studied in recent years.

Recent research has focused on the synthesis and characterization of 2-(5-cyanopyridin-2-yl)acetic acid. Scientists have developed efficient synthetic routes to produce this compound in high yields, leveraging modern organic chemistry techniques. These methods include multi-component reactions and catalytic processes, which have significantly improved the scalability of production.

In terms of applications, 2-(5-cyanopyridin-2-yl)acetic acid has shown potential in the pharmaceutical industry as a lead compound for drug discovery. Its ability to inhibit specific enzymes involved in disease pathways has been demonstrated in preclinical studies. For instance, recent findings suggest that this compound may act as a potent inhibitor of certain kinases, which are key players in cancer progression.

Beyond pharmacology, 2-(5-cyanopyridin-2-yl)acetic acid has also found applications in agricultural chemistry. Studies indicate that this compound may serve as an effective herbicide or fungicide, contributing to sustainable crop protection strategies. Its ability to disrupt specific metabolic pathways in pests and pathogens makes it a valuable asset in this field.

The environmental impact of 2-(5-cyanopyridin-2-yl)acetic acid has also been a topic of recent research. Scientists have investigated its biodegradability and toxicity profiles to ensure its safe use in various applications. Preliminary data suggest that the compound exhibits low toxicity to non-target organisms, making it a safer alternative to traditional chemicals.

In conclusion, 2-(5-cyanopyridin-2-yl)acetic acid, with its unique chemical properties and diverse applications, represents a significant advancement in modern chemistry. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic and agricultural innovations.